Cas no 2138122-43-5 (2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride)

• Product Name: 2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride
• CAS No: 2138122-43-5
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 6512347
• PubChem ID: 165870682
• Update Time: 2025-11-01

2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride
• EN300-1145141
• 2-cyclopropyl-3-[(3-methylbutan-2-yl)oxy]propane-1-sulfonyl chloride
• 2138122-43-5

• Inchi： 1S/C11H21ClO3S/c1-8(2)9(3)15-6-11(10-4-5-10)7-16(12,13)14/h8-11H,4-7H2,1-3H3
• InChI Key： RTHYMNJZPMMJFT-UHFFFAOYSA-N
• SMILES： ClS(CC(COC(C)C(C)C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride

Professional Introduction to 2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride (CAS No. 2138122-43-5)

2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential applications. This compound, identified by its CAS number 2138122-43-5, belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a cyclopropyl group and a branched alkoxy side chain in its molecular structure imparts distinct chemical properties that make it a valuable building block for drug discovery and development.

The< strong>cyclopropyl moiety in the compound's structure is particularly noteworthy, as it is known to enhance the metabolic stability of molecules and influence their binding affinity to biological targets. This feature has been increasingly explored in recent years, with studies demonstrating its effectiveness in improving the pharmacokinetic profiles of small-molecule drugs. The< strong>3-(3-methylbutan-2-yl)oxy group, on the other hand, introduces a bulky, flexible alkyl chain that can modulate the conformational dynamics of the molecule, thereby affecting its interactions with biological receptors. Such structural elements are often strategically incorporated into drug candidates to optimize their efficacy and reduce off-target effects.

In the realm of pharmaceutical research, sulfonyl chlorides serve as versatile reagents for the introduction of sulfonamide functionalities into target molecules. Sulfonamides are a class of heterocyclic compounds that have been extensively studied for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>sulfonyl chloride moiety in this compound can be readily converted into a sulfonamide bond through nucleophilic substitution reactions, making it a convenient precursor for synthesizing sulfonamide-based drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular diversity in drug discovery campaigns. The unique combination of structural features in< strong>2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride positions it as a promising candidate for generating novel chemical entities with improved pharmacological properties. For instance, computational studies have suggested that the cyclopropyl group can enhance binding interactions by inducing favorable van der Waals contacts with biological targets, while the branched alkoxy side chain can improve solubility and membrane permeability.

The< strong>3-methylbutan-2-yl)oxy group also contributes to the compound's overall flexibility, allowing it to adopt multiple conformations that may facilitate better fit within binding pockets of proteins or enzymes. This conformational adaptability is particularly important in drug design, as it can help overcome steric hindrances and improve target engagement. Additionally, the presence of both polar and nonpolar regions in its structure suggests that this compound may exhibit favorable pharmacokinetic properties, such as good oral bioavailability and reduced metabolic clearance.

In vitro studies have begun to explore the potential applications of< strong>2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride as an intermediate in the synthesis of novel therapeutic agents. Preliminary results indicate that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The ability to modify its structure through functional group interconversions provides researchers with a flexible platform for designing molecules with tailored biological activities. For example, replacing the sulfonyl chloride group with other leaving groups can open up possibilities for further derivatization into amides, esters, or other pharmacologically relevant moieties.

The growing interest in biologics has also spurred investigations into using sulfonyl chlorides as crosslinking agents or modifying agents in biopharmaceutical applications. While this compound is primarily studied for its role as an organic intermediate, its derivatives may find utility in stabilizing protein-protein interactions or enhancing drug delivery systems. The cyclopropyl group's stability under various reaction conditions makes it an attractive feature for such applications, where structural integrity is crucial.

The synthesis of< strong>2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include sulfonylation reactions followed by alkylation or etherification steps to introduce the desired side chains. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving atom economy.

The compound's physicochemical properties, such as solubility and reactivity, are critical factors that influence its suitability for pharmaceutical applications. Solubility studies have shown that< strong>2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride exhibits moderate solubility in polar organic solvents but limited solubility in water. This profile suggests that it may require formulation strategies such as co-solvent systems or prodrug approaches to enhance bioavailability when used in therapeutic contexts.

In conclusion,< strong>2-cyclopropyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride, identified by CAS number2138122-43-5, represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising a cyclopropyl group and a branched alkoxy side chain—make it a versatile intermediate for synthesizing biologically active molecules with optimized pharmacokinetic profiles. As ongoing research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.